Cas no 252989-68-7 (METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE
• CAS No: 252989-68-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5580806
• PubChem ID: 10583678
• Update Time: 2023-08-10

METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(THIOPHEN-2-YL)PROPANOATE
• 2-Thiophenepropanoic acid, β-amino-, methyl ester, (βS)-
• Methyl (S)-3-amino-3-(thiophen-2-yl)propanoate
• EN300-1164261
• 252989-68-7
• methyl(3S)-3-amino-3-(thiophen-2-yl)propanoate

• Inchi： 1S/C8H11NO2S/c1-11-8(10)5-6(9)7-3-2-4-12-7/h2-4,6H,5,9H2,1H3/t6-/m0/s1
• InChI Key： AJNFOBUKNGRRKH-LURJTMIESA-N
• SMILES： S1C=CC=C1[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±30.0 °C(Predicted)
• pka: 7.46±0.33(Predicted)